Cas no 55559-55-2 (1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-b-D-ribofuranosyl-)

1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-b-D-ribofuranosyl- Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-b-D-ribofuranosyl-
• 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• 4-amino-1-pentofuranosyl-1h-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• AC1L5S5C
• AC1Q4RKN
• AR-1G0534
• NSC131915
• NSC172600
• 4-Amino-1-beta-D-ribofuranosyl-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• NSC-131915
• NSC-172600
• 55559-55-2
• ZINC01719424
• DTXSID90299663
• NSC 131915
• NSC 172600
• +Expand

• InChIKey： XIOWKWJXDQTVCE-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12N6O4/c12-1-4-6-9(13)14-3-15-10(6)17(16-4)11-8(20)7(19)5(2-18)21-11/h3,5,7-8,11,18-20H,2H2,(H2,13,14,15)
• SMILES： C1=NC(=C2C(=NN(C2=N1)C3C(C(C(O3)CO)O)O)C#N)N

Computed Properties

• Exact Mass: 292.09216
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 292.092
• Heavy Atom Count: 21
• Complexity: 444
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 163Ų

Experimental Properties

• LogP: -1.52712
• PSA: 163.33
• Refractive Index: 1.917
• Boiling Point: 720.8°Cat760mmHg
• Flash Point: 389.7°C
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• Density: 2.07±0.1 g/cm3 (20 ºC 760 Torr),